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Compound of Interest

Compound Name: 1-Ethyl-2,3-dimethylbenzene

Cat. No.: B1294627

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 1-
Ethyl-2,3-dimethylbenzene. Adherence to these procedures is essential for ensuring
laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

Selection of appropriate PPE is the first line of defense against exposure to 1-Ethyl-2,3-
dimethylbenzene. The following table summarizes the required and recommended PPE.
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PPE Category

Specifications

Eye and Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US). A face shield is required if there is a

splash hazard.[1]

Hand Protection

Wear chemical-impermeable gloves.[1] Given
the absence of specific glove resistance data for
1-Ethyl-2,3-dimethylbenzene, it is prudent to
consult data for structurally similar chemicals
like Ethylbenzene and Xylene. Always inspect

gloves for degradation before use.

Body Protection

Wear fire/flame resistant and impervious
clothing.[1] A lab coat or chemical-resistant
apron is mandatory. For larger quantities or in
case of potential splashes, chemical-resistant

coveralls are recommended.

Respiratory Protection

Use in a well-ventilated area. If exposure limits
are likely to be exceeded, or if irritation is
experienced, a full-face respirator with an

organic vapor cartridge is necessary.[1]

Glove Selection Guide (Based on Surrogate Data for

Ethylbenzene and Xylene)

Disclaimer: The following data is for Ethylbenzene and Xylene and should be used as a

guideline for 1-Ethyl-2,3-dimethylbenzene in the absence of specific data. It is crucial to

perform on-site testing of gloves to ensure safe usage.
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Breakthrough Time

Glove Material . Performance Rating
(minutes)

Viton™ > 480 Excellent

Butyl Rubber > 480 Excellent

Neoprene 10-30 Fair

o Not Recommended for
Nitrile <10 ]
Immersion

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.
e Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

[¢]

[¢]

Avoid contact with skin and eyes.[1]

o

Use non-sparking tools to prevent ignition.[1]

o

Ground and bond containers and receiving equipment to prevent static discharge.

Do not eat, drink, or smoke in the handling area.[2]

[¢]

» Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from heat, sparks, and open flames.

o Store separately from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate harm.
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First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[1]

Spill Response

In the event of a spill, follow this workflow:
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Emergency Spill Response Workflow

1. Evacuate non-essential personnel
and ensure proper ventilation

l

2. Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

'

3. Contain the spill
with inert absorbent material
(e.g., sand, vermiculite)

'

4. Collect absorbed material
using non-sparking tools

:

5. Place in a sealed, labeled container
for hazardous waste disposal

l

6. Decontaminate the spill area
and all equipment used

Click to download full resolution via product page
Emergency Spill Response Workflow

Disposal Plan

Proper disposal of 1-Ethyl-2,3-dimethylbenzene and its contaminated materials is mandatory

to prevent environmental contamination and ensure regulatory compliance.
o Waste Identification: 1-Ethyl-2,3-dimethylbenzene waste is classified as hazardous waste.

e Segregation: Segregate from non-hazardous and incompatible chemical waste.
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o Containerization: Use approved, leak-proof, and clearly labeled hazardous waste containers.
Keep containers closed except when adding waste.

» Disposal Method: Dispose of contents and container in accordance with all local, regional,
and national regulations.[2] This typically involves incineration by a licensed hazardous
waste disposal contractor. Do not dispose of down the drain or in regular trash.

Physical and Chemical Properties

Understanding the properties of 1-Ethyl-2,3-dimethylbenzene is essential for a
comprehensive risk assessment.

Property Value

Molecular Formula CioH14

Molecular Weight 134.22 g/mol
Appearance Colorless liquid
Boiling Point 194 °C

Flash Point 51°C

Density 0.892 g/cm3 at 20 °C

Occupational Exposure Limits (Surrogate Data)

Disclaimer: No specific occupational exposure limits have been established for 1-Ethyl-2,3-
dimethylbenzene. The following data for Ethylbenzene and Xylene are provided as a
reference. Adherence to these limits is recommended to minimize health risks.
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Organization Chemical TWA (8-hour) STEL (15-minute)
OSHA (PEL) Ethylbenzene 100 ppm

NIOSH (REL) Ethylbenzene 100 ppm 125 ppm

ACGIH (TLV) Ethylbenzene 20 ppm

OSHA (PEL) Xylene 100 ppm

NIOSH (REL) Xylene 100 ppm 150 ppm

ACGIH (TLV) Xylene 100 ppm 150 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure
Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Logical Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling 1-Ethyl-2,3-
dimethylbenzene from preparation to disposal.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1294627?utm_src=pdf-body
https://www.benchchem.com/product/b1294627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 1-Ethyl-2,3-dimethylbenzene

Start: Review SDS and Procedures

1. Prepare Work Area
(Fume hood, spill kit ready)

l

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

3. Handle Chemical
(Use non-sparking tools, grounding)

N

5. Segregate and Label Waste

e

6. Doff and Dispose of PPE Correctly

l

7. Clean Work Area

-

4. Store Properly
(Tightly sealed, ventilated area)

/

End: Document Work

Click to download full resolution via product page

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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